Cas no 682804-19-9 (3-amino-3-(2-cyanophenyl)propanoic acid)

• Product Name: 3-amino-3-(2-cyanophenyl)propanoic acid
• CAS No: 682804-19-9
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 969849
• PubChem ID: 55250796
• Update Time: 2025-04-19

3-amino-3-(2-cyanophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• dl-3-amino-3-(2-cyano-phenyl)-propionic acid
• RARECHEM AK HW 0150
• 3-amino-3-(2-cyanophenyl)propanoic acid
• DL-3-Amino-3-(2-cyano-phenyl)propionic acid
• AKOS006279985
• EN300-1853410
• FT-0695765
• 682804-19-9

• Inchi： 1S/C10H10N2O2/c11-6-7-3-1-2-4-8(7)9(12)5-10(13)14/h1-4,9H,5,12H2,(H,13,14)
• InChI Key： PEKIOWFHUILRIF-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC=CC=1C#N)N)=O

Computed Properties

• Exact Mass: 190.07400
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• PSA: 87.11000
• LogP: 1.73308

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives